2-hydroxy-2-methylpropane-1-sulfonyl fluoride
Overview
Description
2-Hydroxy-2-methylpropane-1-sulfonyl fluoride (HMPSF) is an organofluorine compound that has been used in a variety of research applications including as a catalyst for organic synthesis, a reagent for the modification of proteins and peptides, and a substrate for the detection of enzyme activity. HMPSF is a highly reactive compound that can be used to introduce a variety of functional groups into organic molecules. The compound has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology, and has the potential to be used in the development of novel therapeutic agents.
Mechanism of Action
2-hydroxy-2-methylpropane-1-sulfonyl fluoride is a highly reactive compound that can be used to introduce a variety of functional groups into organic molecules. This is accomplished through the formation of a covalent bond between the 2-hydroxy-2-methylpropane-1-sulfonyl fluoride molecule and a target molecule. The reaction is facilitated by the presence of a base, such as potassium fluoride, which acts as a catalyst. The reaction is rapid and can be used to introduce a variety of functional groups into organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-hydroxy-2-methylpropane-1-sulfonyl fluoride are largely dependent on the target molecule and the functional group that is being introduced. 2-hydroxy-2-methylpropane-1-sulfonyl fluoride has been used to modify proteins and peptides, and the introduction of a functional group can alter the structure and function of the target molecule. 2-hydroxy-2-methylpropane-1-sulfonyl fluoride has also been used to modify enzymes, and the introduction of a functional group can alter the activity of the enzyme.
Advantages and Limitations for Lab Experiments
2-hydroxy-2-methylpropane-1-sulfonyl fluoride is a highly reactive compound that can be used to modify a variety of organic molecules. This makes it an attractive reagent for use in laboratory experiments. 2-hydroxy-2-methylpropane-1-sulfonyl fluoride is relatively inexpensive and can be stored at room temperature, making it easy to use in the laboratory. However, 2-hydroxy-2-methylpropane-1-sulfonyl fluoride is a highly reactive compound and must be handled with care. It is also important to note that the reaction of 2-hydroxy-2-methylpropane-1-sulfonyl fluoride with a target molecule can be difficult to control, and the introduction of a functional group can have unpredictable effects on the target molecule.
Future Directions
Due to its versatility and reactivity, 2-hydroxy-2-methylpropane-1-sulfonyl fluoride has the potential to be used in a variety of applications in the fields of chemistry, biochemistry, and pharmacology. In the future, 2-hydroxy-2-methylpropane-1-sulfonyl fluoride may be used to modify proteins and peptides to create novel therapeutic agents, to modify enzymes to create novel catalysts, and to introduce a variety of functional groups into organic molecules. Additionally, 2-hydroxy-2-methylpropane-1-sulfonyl fluoride may be used to create novel materials for use in industrial applications. 2-hydroxy-2-methylpropane-1-sulfonyl fluoride may also be used to create novel diagnostic agents for the detection of disease.
Synthesis Methods
2-hydroxy-2-methylpropane-1-sulfonyl fluoride can be synthesized through a variety of methods. The most common method is the reaction of 2-hydroxy-2-methylpropane-1-sulfonyl chloride and potassium fluoride in an aqueous solution. This reaction produces 2-hydroxy-2-methylpropane-1-sulfonyl fluoride as the major product, with some minor side products. Other methods of synthesis include the reaction of 2-hydroxy-2-methylpropane-1-sulfonyl fluoride with an alkyl halide, the reaction of 2-hydroxy-2-methylpropane-1-sulfonyl fluoride with an alkyl sulfonate, and the reaction of 2-hydroxy-2-methylpropane-1-sulfonyl fluoride with an alkyl sulfonyl chloride.
Scientific Research Applications
2-hydroxy-2-methylpropane-1-sulfonyl fluoride is a versatile reagent that has been used in a variety of scientific research applications. It has been used as a catalyst for the synthesis of a variety of organic compounds, as a reagent for the modification of proteins and peptides, and as a substrate for the detection of enzyme activity. 2-hydroxy-2-methylpropane-1-sulfonyl fluoride has also been used in the synthesis of novel therapeutic agents, such as inhibitors of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-2-methylpropane-1-sulfonyl fluoride involves the reaction of 2-methylpropane-1-sulfonyl chloride with hydrogen fluoride in the presence of a base.", "Starting Materials": [ "2-methylpropane-1-sulfonyl chloride", "Hydrogen fluoride", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Add 2-methylpropane-1-sulfonyl chloride to a flask", "Add the base to the flask and stir to dissolve the sulfonyl chloride", "Slowly add hydrogen fluoride to the flask while stirring", "Maintain the reaction mixture at a low temperature (around 0-5°C) to prevent side reactions", "After the addition of hydrogen fluoride is complete, continue stirring the mixture for several hours to ensure complete reaction", "Filter the mixture to remove any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization or column chromatography to obtain 2-hydroxy-2-methylpropane-1-sulfonyl fluoride" ] } | |
CAS RN |
2680540-53-6 |
Product Name |
2-hydroxy-2-methylpropane-1-sulfonyl fluoride |
Molecular Formula |
C4H9FO3S |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
